Cas no 118288-39-4 (2-(5-oxo-3,4-dihydro-2H-1-benzothiepin-4-yl)acetic acid)
118288-39-4 structure
Product Name:2-(5-oxo-3,4-dihydro-2H-1-benzothiepin-4-yl)acetic acid
CAS No:118288-39-4
MF:C12H12O3S
MW:236.286882400513
CID:2615699
PubChem ID:14578871
Update Time:2025-04-21
2-(5-oxo-3,4-dihydro-2H-1-benzothiepin-4-yl)acetic acid Chemical and Physical Properties
Names and Identifiers
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- 2-(5-oxo-3,4-dihydro-2H-1-benzothiepin-4-yl)acetic acid
- 118288-39-4
- SCHEMBL7288534
- KSUYUISXWPQBCX-UHFFFAOYSA-N
- (5-Oxo-2,3,4,5-tetrahydro-1-benzothiepin-4-yl)acetic acid
- DTXSID90561877
- 5-oxo-2,3,4,5-tetrahydro[1]benzothiepine-4-acetic acid
- 2-(5-Oxo-2,3,4,5-tetrahydrobenzo[b]thiepin-4-yl)acetic acid
- 5-oxo-2,3,4,5-tetrahydro-[1]benzothiepine-4-acetic acid
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- Inchi: 1S/C12H12O3S/c13-11(14)7-8-5-6-16-10-4-2-1-3-9(10)12(8)15/h1-4,8H,5-7H2,(H,13,14)
- InChI Key: KSUYUISXWPQBCX-UHFFFAOYSA-N
- SMILES: S1C2C=CC=CC=2C(C(CC(=O)O)CC1)=O
Computed Properties
- Exact Mass: 236.05071541Da
- Monoisotopic Mass: 236.05071541Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 290
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 79.7Ų
2-(5-oxo-3,4-dihydro-2H-1-benzothiepin-4-yl)acetic acid Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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